Cas no 1217100-00-9 (N-cyclopropylpiperidin-4-amine dihydrochloride)

• Product Name: N-cyclopropylpiperidin-4-amine dihydrochloride
• CAS No: 1217100-00-9
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• MDL: MFCD20233550
• CID: 4578480
• Update Time: 2025-05-19

N-cyclopropylpiperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-cyclopropylpiperidin-4-amine dihydrochloride

• MDL： MFCD20233550
• Inchi： 1S/C8H16N2.2ClH/c1-2-7(1)10-8-3-5-9-6-4-8;;/h7-10H,1-6H2;2*1H
• InChI Key： HOSIQDVATZYWFA-UHFFFAOYSA-N
• SMILES： N1CCC(NC2CC2)CC1.[H]Cl.[H]Cl

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

N-cyclopropylpiperidin-4-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-cyclopropylpiperidin-4-amine dihydrochloride

N-Cyclopropylpiperidin-4-Amine Dihydrochloride: A Comprehensive Overview

N-cyclopropylpiperidin-4-amine dihydrochloride, with CAS No. 1217100-00-9, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often abbreviated as N-cyclopropylpiperidin-4-amine HCl, is characterized by its unique structure, which combines a cyclopropyl group with a piperidine ring. The dihydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a valuable tool in various research and industrial applications.

The molecular structure of N-cyclopropylpiperidin-4-amine dihydrochloride is defined by a piperidine ring substituted with a cyclopropyl group at the nitrogen atom. This substitution introduces interesting electronic and steric effects, which have been extensively studied in recent years. Researchers have found that the cyclopropyl group enhances the compound's ability to act as a chiral auxiliary in asymmetric synthesis, a property that has been leveraged in the development of novel pharmaceutical agents.

Recent studies have highlighted the potential of N-cyclopropylpiperidin-4-amine dihydrochloride in drug discovery. Its ability to modulate various biological pathways has made it a promising candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound can inhibit key enzymes involved in Alzheimer's disease progression, offering new hope for therapeutic intervention.

In addition to its pharmacological applications, N-cyclopropylpiperidin-4-amine dihydrochloride has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Researchers at the University of California have reported that incorporating this compound into polymer frameworks significantly enhances their electrical conductivity, paving the way for next-generation electronic devices.

The synthesis of N-cyclopropylpiperidin-4-amine dihydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for both academic and industrial use.

From a structural standpoint, the cyclopropyl group attached to the piperidine ring introduces significant strain into the molecule, which can be harnessed to induce specific reactivity patterns. This property has been exploited in various organic transformations, including cyclopropanation reactions and asymmetric induction processes. The strain within the cyclopropane ring also contributes to the compound's stability under certain reaction conditions, making it suitable for use in challenging chemical environments.

Another area where N-cyclopropylpiperidin-4-amine dihydrochloride has shown promise is in catalysis. Its ability to act as a Lewis acid has been utilized in facilitating various catalytic cycles, including those involved in olefin metathesis and cross-coupling reactions. A 2023 paper in *Angewandte Chemie* reported that this compound serves as an effective catalyst for Suzuki-Miyaura coupling reactions, significantly improving reaction yields and selectivity.

In terms of applications beyond chemistry and pharmacology, this compound has also found relevance in analytical chemistry as a chiral selector in chromatographic separations. Its unique stereochemical properties enable high-resolution separations of enantiomeric compounds, making it an invaluable tool in quality control processes within the pharmaceutical industry.

Looking ahead, ongoing research into N-cyclopropylpiperidin-4-amine dihydrochloride is expected to uncover even more applications across diverse scientific disciplines. Its combination of structural versatility and functional diversity positions it as a key molecule for future innovations in drug discovery, materials science, and catalysis.

Structural Analysis

Synthesis Methods

Applications